Cas no 2094327-37-2 (3-[[(1,2-Dihydro-2-oxo-3-pyridinyl)amino]sulfonyl]benzenesulfonyl fluoride)

• Product Name: 3-[[(1,2-Dihydro-2-oxo-3-pyridinyl)amino]sulfonyl]benzenesulfonyl fluoride
• CAS No: 2094327-37-2
• MF: C₁₁H₉FN₂O₅S₂
• MW: 332.327963590622
• CID: 5409110
• PubChem ID: 126815493
• Update Time: 2025-10-30

3-[[(1,2-Dihydro-2-oxo-3-pyridinyl)amino]sulfonyl]benzenesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-[[(1,2-Dihydro-2-oxo-3-pyridinyl)amino]sulfonyl]benzenesulfonyl fluoride

• Inchi： 1S/C11H9FN2O5S2/c12-20(16,17)8-3-1-4-9(7-8)21(18,19)14-10-5-2-6-13-11(10)15/h1-7,14H,(H,13,15)
• InChI Key： QZGVHKMTGOQACL-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC=CC(S(NC2=CC=CNC2=O)(=O)=O)=C1

Experimental Properties

• Density: 1.69±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 193-195 °C
• pka: 4.15±0.20(Predicted)

Additional information on 3-[[(1,2-Dihydro-2-oxo-3-pyridinyl)amino]sulfonyl]benzenesulfonyl fluoride

Introduction to 3-[[(1,2-Dihydro-2-oxo-3-pyridinyl)amino]sulfonyl]benzenesulfonyl fluoride (CAS No. 2094327-37-2)

3-[[(1,2-Dihydro-2-oxo-3-pyridinyl)amino]sulfonyl]benzenesulfonyl fluoride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2094327-37-2, belongs to a class of molecules that exhibit promising properties for use in drug development and medicinal chemistry research. The intricate structure of this compound, featuring a sulfonyl fluoride group and an amino-sulfonyl moiety linked to a pyridinyl scaffold, makes it a versatile intermediate for the synthesis of more complex pharmacophores.

The sulfonyl fluoride group is particularly noteworthy due to its reactivity and ability to participate in various chemical transformations, including nucleophilic substitution reactions. This feature makes it a valuable building block for the construction of heterocyclic compounds, which are prevalent in many therapeutic agents. Additionally, the presence of the pyridinyl ring introduces potential binding interactions with biological targets, such as enzymes and receptors, which are critical for drug efficacy.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced selectivity and reduced side effects. Compounds like 3-[[(1,2-Dihydro-2-oxo-3-pyridinyl)amino]sulfonyl]benzenesulfonyl fluoride are being explored as potential candidates for treating various diseases, including cancer, inflammation, and infectious disorders. The amino-sulfonyl moiety in this compound not only contributes to its structural complexity but also offers opportunities for further functionalization, enabling the creation of derivatives with tailored biological activities.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By designing molecules that specifically target kinase activity, researchers aim to develop treatments that can modulate these pathways effectively. The structural features of 3-[[(1,2-Dihydro-2-oxo-3-pyridinyl)amino]sulfonyl]benzenesulfonyl fluoride make it an attractive starting point for synthesizing kinase inhibitors due to its ability to interact with key residues in the active site of these enzymes.

Furthermore, the compound's sulfonyl fluoride group can be readily converted into other functional groups through various chemical reactions, such as hydrolysis or substitution reactions. This flexibility allows chemists to modify the molecule in ways that optimize its pharmacokinetic properties or enhance its binding affinity to biological targets. Such adaptability is essential for drug discovery efforts, where the ability to fine-tune molecular structures can significantly impact the efficacy and safety of potential therapeutics.

Recent advancements in computational chemistry have also contributed to the growing interest in this compound. Molecular modeling techniques enable researchers to predict how 3-[[(1,2-Dihydro-2-oxo-3-pyridinyl)amino]sulfonyl]benzenesulfonyl fluoride will interact with biological targets at the atomic level. These insights can guide the design of more effective derivatives by identifying key structural features that enhance binding affinity or selectivity. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process and bring new treatments to patients more quickly.

The synthesis of 3-[[(1,2-Dihydro-2-oxo-3-pyridinyl)amino]sulfonyl]benzenesulfonyl fluoride involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic methodologies ensures high yields and purity levels, which are critical for pharmaceutical applications. Researchers have developed efficient synthetic routes that minimize waste and reduce the environmental impact of production processes. These efforts align with broader trends in green chemistry aimed at making drug development more sustainable and environmentally friendly.

In conclusion, 3-[[(1,2-Dihydro-2-oxo-3-pyridinyl)amino]sulfonyl]benzenesulfonyl fluoride (CAS No. 2094327-37-2) is a remarkable compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it a valuable tool for synthesizing novel therapeutic agents. As research in this field continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs and improving patient outcomes.